Cas no 651326-73-7 ((6-Bromo-2,3,4-trifluorophenyl)methanol)

(6-Bromo-2,3,4-trifluorophenyl)methanol structure
651326-73-7 structure
Product Name:(6-Bromo-2,3,4-trifluorophenyl)methanol
CAS No:651326-73-7
MF:C7H4BrF3O
MW:241.005271911621
MDL:MFCD27926975
CID:405662
PubChem ID:17987058
Update Time:2025-04-19

(6-Bromo-2,3,4-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 6-bromo-2,3,4-trifluoro-
    • (6-bromo-2,3,4-trifluorophenyl)methanol
    • AT25783
    • DTXSID90591972
    • Z1862026905
    • SCHEMBL5419727
    • EN300-249126
    • 651326-73-7
    • AKOS023126452
    • (6-Bromo-2,3,4-trifluorophenyl)methanol
    • MDL: MFCD27926975
    • Inchi: 1S/C7H4BrF3O/c8-4-1-5(9)7(11)6(10)3(4)2-12/h1,12H,2H2
    • InChI Key: BNIXKLPDUMIALR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=C1CO)F)F)F

Computed Properties

  • Exact Mass: 239.93972
  • Monoisotopic Mass: 239.93976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(6-Bromo-2,3,4-trifluorophenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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Enamine
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